![molecular formula C11H19NO2 B3006554 N-[1-(Oxan-3-yl)propyl]prop-2-enamide CAS No. 2284672-21-3](/img/structure/B3006554.png)
N-[1-(Oxan-3-yl)propyl]prop-2-enamide
Overview
Description
N-[1-(Oxan-3-yl)propyl]prop-2-enamide, also known as OPAA, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively due to its potential applications in the field of medicine.
Mechanism Of Action
The mechanism of action of N-[1-(Oxan-3-yl)propyl]prop-2-enamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response and the growth of cancer cells.
Biochemical and Physiological Effects:
N-[1-(Oxan-3-yl)propyl]prop-2-enamide has been shown to have anti-inflammatory and anti-tumor properties. It has also been shown to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.
Advantages And Limitations For Lab Experiments
One advantage of using N-[1-(Oxan-3-yl)propyl]prop-2-enamide in lab experiments is its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various diseases. However, one limitation of using N-[1-(Oxan-3-yl)propyl]prop-2-enamide in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of N-[1-(Oxan-3-yl)propyl]prop-2-enamide.
Future Directions
There are several future directions for the study of N-[1-(Oxan-3-yl)propyl]prop-2-enamide. One direction is to further investigate its mechanism of action and its potential use in the treatment of various diseases. Another direction is to study the safety and efficacy of N-[1-(Oxan-3-yl)propyl]prop-2-enamide in animal models and clinical trials. Additionally, further studies are needed to determine the optimal dosage and administration of N-[1-(Oxan-3-yl)propyl]prop-2-enamide for therapeutic use.
Synthesis Methods
The synthesis of N-[1-(Oxan-3-yl)propyl]prop-2-enamide involves the reaction of 3-hydroxytetrahydrofuran and acryloyl chloride in the presence of a base catalyst. The resulting product is then purified through column chromatography to obtain pure N-[1-(Oxan-3-yl)propyl]prop-2-enamide.
Scientific Research Applications
N-[1-(Oxan-3-yl)propyl]prop-2-enamide has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as arthritis. N-[1-(Oxan-3-yl)propyl]prop-2-enamide has also been studied for its potential use in the treatment of cancer. It has been shown to have anti-tumor properties and has been studied for its potential use in the treatment of various types of cancer.
properties
IUPAC Name |
N-[1-(oxan-3-yl)propyl]prop-2-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c1-3-10(12-11(13)4-2)9-6-5-7-14-8-9/h4,9-10H,2-3,5-8H2,1H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTHXZQZHNAIFFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1CCCOC1)NC(=O)C=C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(Oxan-3-yl)propyl]prop-2-enamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4-Benzhydrylpiperazin-1-yl)-[6-(oxan-4-yl)pyrimidin-4-yl]methanone](/img/structure/B3006471.png)
![8-(3-chloro-2-methylphenyl)-1,6,7-trimethyl-3-propyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B3006478.png)
![4-Morpholin-4-yl-2-pyridin-2-ylthieno[2,3-d]pyrimidine-5-carboxylic acid](/img/structure/B3006482.png)
![N-(tert-butyl)-1-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide](/img/structure/B3006483.png)
![3-ethyl-N-(4-fluorobenzyl)-N-(4-methoxyphenyl)[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide](/img/structure/B3006494.png)